![molecular formula C5H6N4 B3085228 2-(4-amino-1H-pyrazol-1-yl)acetonitrile CAS No. 1152842-04-0](/img/structure/B3085228.png)
2-(4-amino-1H-pyrazol-1-yl)acetonitrile
Overview
Description
2-(4-amino-1H-pyrazol-1-yl)acetonitrile is an organic compound with the molecular formula C5H6N4 and a molecular weight of 122.13 . It is a brown solid at room temperature .
Synthesis Analysis
The synthesis of this compound can be achieved through the nucleophilic substitution reaction of hydroxymethyl-4-amino-1H-pyrazole . The specific synthesis method can be optimized based on actual needs .Molecular Structure Analysis
The InChI code for this compound is 1S/C5H6N4/c6-1-2-9-4-5(7)3-8-9/h3-4H,2,7H2 . This indicates the presence of a pyrazole ring and an acetonitrile group in the molecule .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not found in the search results, it is known that this compound is an important organic synthesis intermediate and is widely used in the fields of medicine, pesticides, and dyes . It can be used to synthesize a variety of organic compounds, such as biologically active molecules and drugs .Physical and Chemical Properties Analysis
This compound is a brown solid at room temperature . It has a predicted density of 1.30±0.1 g/cm3 and a predicted boiling point of 349.5±22.0 °C . It is soluble in most organic solvents such as ethanol and dimethylformamide, and slightly soluble in water .Scientific Research Applications
Synthesis and Antioxidant Activity
A study by El‐Mekabaty (2015) focused on the synthesis of new heterocycles incorporating the pyrazolo-[3,4-D]Pyrimidin-4-One moiety, using 2-(4-Oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)acetonitrile as a key intermediate. This research revealed that some of these synthesized compounds, specifically the pyrazole and thiophene derivatives, exhibited antioxidant activities comparable to ascorbic acid (El‐Mekabaty, 2015).
Combinatorial Library Synthesis
Kumaravel and Vasuki (2009) developed a combinatorial library of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives. This was achieved through a four-component, catalyst-free reaction in water, demonstrating an innovative approach to synthesizing complex chemical structures (Kumaravel & Vasuki, 2009).
Novel Synthesis Routes
Mcfadden and Huppatz (1991) investigated the synthesis of 1-(5-Aminopyrazol-4-yl)alkan-1-ones and 5-alkylpyrazole-4-carbonitriles. Their research demonstrated how the reaction conditions, such as the solvent used and the nature of substituents on acrylonitriles and hydrazines, influenced the ratios of various pyrazole products, offering insights into novel synthesis pathways (Mcfadden & Huppatz, 1991).
Safety and Hazards
The safety information for 2-(4-amino-1H-pyrazol-1-yl)acetonitrile is not fully researched . It may cause irritation to the eyes, skin, and respiratory tract, and should be avoided from inhalation, skin, and eye contact . Personal protective equipment such as laboratory gloves, goggles, and protective clothing should be worn during operation . In case of accidental contact, rinse immediately with plenty of water and seek medical help if necessary .
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2-(4-amino-1H-pyrazol-1-yl)acetonitrile are currently under investigation. The compound is a part of the pyrazole family, which is known to interact with various enzymes and receptors in the body .
Mode of Action
As a member of the pyrazole family, it may interact with its targets by forming hydrogen bonds and hydrophobic interactions, leading to changes in the conformation and function of the target proteins .
Biochemical Pathways
Given its structural similarity to other pyrazole compounds, it may influence pathways related to inflammation, pain perception, and cell proliferation
Pharmacokinetics
Based on its chemical structure, it is predicted to have a molecular weight of 12213, a density of 130±01 g/cm3, and a boiling point of 3495±220 °C . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
Based on its structural similarity to other pyrazole compounds, it may have anti-inflammatory, analgesic, and antiproliferative effects
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its stability may be affected by temperature, pH, and the presence of other chemicals . Its efficacy may also be influenced by the physiological environment, including the presence of target proteins, pH, and the presence of other metabolites .
Biochemical Analysis
Biochemical Properties
Pyrazole derivatives are known to interact with various enzymes and proteins . The nature of these interactions is often dependent on the specific structure of the pyrazole derivative .
Molecular Mechanism
It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of 2-(4-amino-1H-pyrazol-1-yl)acetonitrile at different dosages in animal models have not been reported. Therefore, information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently unavailable .
Properties
IUPAC Name |
2-(4-aminopyrazol-1-yl)acetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4/c6-1-2-9-4-5(7)3-8-9/h3-4H,2,7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMHXCZMZXXAHRY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CC#N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
122.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1152842-04-0 | |
Record name | 2-(4-amino-1H-pyrazol-1-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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